N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C22H19N3O/c1-16-7-6-12-25-15-20(24-22(16)25)18-10-5-11-19(14-18)23-21(26)13-17-8-3-2-4-9-17/h2-12,14-15H,13H2,1H3,(H,23,26)
• InChI Key: YRFWCNHTXPUIIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-phenylacetamide often involves complex reactions. For instance, the Friedländer synthesis is noted for producing related imidazo[1,2-a]pyridines through the reaction of amino compounds with creatinine in specific conditions, yielding significant compounds alongside pyrimidine derivatives (Lindström, 1995). Similarly, the synthesis of 2-amino-3-substituted imidazo[1,2-a]pyridines demonstrates the structural complexity and the necessity of specific reagents for the successful formation of these compounds, highlighting the meticulous process involved in creating such detailed molecular structures (Hamdouchi et al., 1999).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated through comprehensive techniques like NMR, X-ray crystallography, and FT-IR spectroscopy. A study detailing the crystal structure and vibrational properties of a closely related compound sheds light on the significance of hydrogen bonding, π–π stacking, and Van der Waals forces in stabilizing the molecular structure, which is pivotal in understanding the compound's interactions and reactivity (Chen et al., 2021).

Chemical Reactions and Properties

Compounds within this chemical family engage in a variety of chemical reactions, underlining their reactivity and potential for diverse chemical modifications. For instance, the acyl transfer capabilities of related imidazo[1,2-a]pyridines highlight their role as intermediates in synthesizing more complex molecules, showcasing their chemical versatility (Birman et al., 2004).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are crucial for their practical application in chemical synthesis and development. For example, the high crystallinity of 2-phenylimidazo[1,2-a]pyridines facilitates their purification and characterization, which is essential for further applications in medicinal chemistry and materials science (Santaniello et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with various reagents, define the compound's utility in broader chemical and pharmaceutical contexts. The carbamate derivatives of related 2-arylimidazo[1,2-a]pyridinium salts, for instance, demonstrate the potential for acetylcholinesterase inhibition, indicating a profound utility in designing protective agents against organophosphorus compounds (Sundberg et al., 1993).